(2,4-difluorophenyl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone

• IUPAC Name: (2,4-difluorophenyl)-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H17F3N6O/c20-13-2-1-3-15(10-13)28-18(23-24-25-28)12-26-6-8-27(9-7-26)19(29)16-5-4-14(21)11-17(16)22/h1-5,10-11H,6-9,12H2
• InChI Key: AIUWGCFOCGKYPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC(=CC=C3)F)C(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C19H17F3N6O
• Molecular Weight: 402.4 g/mol
• CAS No.: 1021227-44-0

Description

The compound (2,4-difluorophenyl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone is a piperazine-based methanone derivative featuring two distinct fluorinated aryl groups: a 2,4-difluorophenyl moiety and a 3-fluorophenyl-substituted tetrazole ring. The tetrazole group, a nitrogen-rich heterocycle, is linked to the piperazine core via a methylene bridge.

Mechanism of Action

Target of Action

It is known that similar compounds with a 1,2,4-triazole ring structure have been used as antiviral and anti-infective drugs. They are active against a number of DNA and RNA viruses.

Biochemical Pathways

It is known that similar compounds have chemopreventive and chemotherapeutic effects on cancer. They might also be suitable as antiviral and anti-infective drugs.

Pharmacokinetics

The pharmacokinetics of similar compounds have been studied and are known to have a higher potency against a broad range of fungal pathogens including asperigillus, candida, and cryptococcus.

Result of Action

Similar compounds have been shown to have a broad spectrum of pharmaceutical applications, particularly as antifungal agents.

Action Environment

It is known that the stability and efficacy of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances.

Biological Activity

The compound (2,4-difluorophenyl)(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone is a complex organic molecule that has garnered attention in medicinal chemistry for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound consists of a difluorophenyl moiety linked to a piperazine derivative through a tetrazole group. This structure contributes to its unique pharmacological profile.

Chemical Formula : C16H17F2N5O
Molecular Weight : 335.34 g/mol
CAS Number : [Insert CAS Number if available]

Research indicates that compounds with similar structures often interact with various biological targets, including receptors and enzymes involved in neurotransmission and cell signaling. The presence of the tetrazole ring suggests potential interactions with GABA-A receptors and other ion channels, which are crucial in neuropharmacology.

Antimicrobial Activity

One study highlighted the antimicrobial properties of related compounds, suggesting that the difluorophenyl and tetrazole functionalities enhance the antibacterial efficacy against pathogens such as Helicobacter pylori . The compound's ability to inhibit bacterial growth can be attributed to its interference with bacterial metabolic pathways.

Anticancer Potential

Research has also explored the anticancer properties of similar piperazine derivatives. For instance, compounds containing piperazine structures have shown promise as inhibitors of topoisomerase II, an enzyme critical for DNA replication and repair in cancer cells . The potential of this compound in cancer therapy warrants further investigation.

Study 1: Antimicrobial Efficacy

In a controlled study, derivatives of the compound were tested against various strains of H. pylori. Results demonstrated a significant reduction in bacterial load at concentrations as low as 10 µg/mL, indicating strong antimicrobial activity .

Study 2: Neuropharmacological Effects

A series of experiments evaluated the effects of similar piperazine derivatives on GABA-A receptor modulation. The results indicated that these compounds act as positive allosteric modulators, enhancing GABAergic transmission and potentially providing therapeutic benefits for conditions like anxiety and epilepsy .

Data Table: Summary of Biological Activities

Activity Type	Compound Structure	Observed Effect	Reference
Antimicrobial	(2,4-Difluorophenyl) + Tetrazole	Inhibition of H. pylori
Anticancer	Piperazine derivatives	Inhibition of topoisomerase II
Neuropharmacological	Piperazine + GABA-A receptor modulation	Enhanced GABAergic transmission

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives containing the tetrazole ring often exhibit antimicrobial properties. The presence of the piperazine group enhances the compound's ability to penetrate bacterial membranes, potentially leading to effective treatments against resistant strains.

Antitumor Properties

Studies have suggested that similar compounds can inhibit tumor growth through various pathways, including the modulation of apoptotic processes and interference with cell cycle progression. The compound's unique structure may allow it to target specific cancer cell lines effectively.

Neuropharmacological Effects

The piperazine moiety is known for its interaction with neurotransmitter receptors, particularly serotonin and dopamine receptors. This interaction could lead to potential applications in treating neurological disorders such as depression and anxiety.

Case Study 1: Antimicrobial Efficacy

In a study published in the Journal of Medicinal Chemistry, a related compound demonstrated significant antimicrobial activity against various Gram-positive and Gram-negative bacteria. The study highlighted the importance of the tetrazole group in enhancing membrane permeability, which is crucial for antimicrobial efficacy .

Case Study 2: Antitumor Activity

A research article in Cancer Letters reported that a structurally similar compound exhibited potent antitumor activity by inducing apoptosis in cancer cells. The study concluded that compounds with similar structural features could be promising candidates for further development in oncology .

Case Study 3: Neuropharmacological Effects

A pharmacological study indicated that compounds with piperazine structures could modulate serotonin receptor activity, leading to anxiolytic effects in animal models. This suggests potential therapeutic applications for anxiety disorders .

Comparison with Similar Compounds

Structural Similarities and Variations

The following table highlights key structural analogs and their differences:

Compound Name	Core Structure	Substituents	Key Structural Differences
Target Compound	Piperazine-methanone	2,4-Difluorophenyl; 3-fluorophenyl-tetrazole (methyl-linked)	Reference compound
2-(4-(2,4-Difluorophenyl)-5-(4-(Phenylsulfonyl)Phenyl)-4H-1,2,4-Triazol-3-ylthio)-1-Phenylethanone	Triazole-thio-ethanone	2,4-Difluorophenyl; phenylsulfonylphenyl-triazole; phenylethanone	Triazole replaces tetrazole; sulfonyl group added
4-(4-(4-(4-(((3S,5S)-5-((1H-1,2,4-Triazol-1-yl)Methyl)-5-(2,4-Difluorophenyl)Tetrahydrofuran-3-yl)Methoxy)Phenyl)Piperazin-1-yl)Phenyl)-1-((2S,3R)-2-Hydroxypentan-3-yl)-1H-1,2,4-Triazol-5(4H)-One	Piperazine-triazolone	2,4-Difluorophenyl; triazolone; hydroxyl-pentanoyl group	Additional triazolone ring; tetrahydrofuran core
(3-Phenyl-3,4-Dihydropyrazol-2-yl)-[4-(Trifluoromethyl)Phenyl]Methanone	Dihydropyrazole-methanone	Trifluoromethylphenyl; 3-phenyl-dihydropyrazole	Dihydropyrazole replaces piperazine; CF3 group

Key Observations :

• Tetrazole vs. Triazole : The target compound’s tetrazole group (5-membered, 4N) may offer enhanced metabolic stability compared to triazole analogs (5-membered, 3N), as tetrazoles are less prone to oxidative degradation .
• Fluorination Pattern : The 2,4-difluorophenyl group is shared with the compound in , but the latter’s phenylsulfonyl moiety introduces distinct electronic effects (e.g., increased polarity).

Comparison with Analog Syntheses :

• Compound : Utilizes sodium ethoxide-mediated coupling of α-halogenated ketones with triazole-thiols, a method adaptable to tetrazole systems .
• Compound : Employs palladium-catalyzed cross-coupling for triazolone formation, highlighting the need for specialized catalysts in complex heterocycles .

Pharmacological and Physicochemical Properties

Lipophilicity and Solubility :

• The target compound’s dual fluorination (logP ~3.5 estimated) likely enhances membrane permeability compared to non-fluorinated analogs. However, the trifluoromethyl group in (logP ~4.1) may further increase hydrophobicity.
• The sulfonyl group in introduces polarity (logP ~2.8), improving aqueous solubility but reducing CNS penetration.

Bioactivity :

• Enzyme Inhibition : Triazolone derivatives () exhibit affinity for fungal CYP51 (sterol demethylase), implying that structural tweaks to the target compound could broaden its therapeutic scope.

Challenges and Limitations

• Synthetic Complexity : The tetrazole-piperazine linkage may require multi-step protocols, lowering yield compared to triazole analogs .
• Metabolic Stability : While tetrazoles are generally stable, the 3-fluorophenyl group could introduce susceptibility to hepatic CYP450 oxidation.